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Compound of Interest

Compound Name:
Benzyl (R)-5-oxotetrahydrofuran-

3-ylcarbamate

CAS No.: 118399-28-3

Cat. No.: B030522

Get Quote

In the landscape of pharmaceutical research and organic synthesis, intermediates like Benzyl
(R)-5-oxotetrahydrofuran-3-ylcarbamate (CAS 118399-28-3) are pivotal building blocks.

Their safe and effective handling is paramount to both scientific progress and laboratory safety.

This guide offers a comprehensive analysis of the known safety and hazard information for this

compound, tailored for the discerning researcher. It moves beyond a simple recitation of facts

to provide a deeper understanding of the causality behind safety protocols, acknowledging the

critical data gaps that necessitate a cautious and informed approach.

This document is structured to provide a logical flow of information, beginning with the

fundamental identification of the chemical, proceeding to its known hazards, and culminating in

detailed protocols for safe handling and emergency response. The underlying principle is one

of self-validating safety: understanding the why behind a precaution is as critical as knowing

the precaution itself.

Section 1: Chemical Identification and
Physicochemical Properties
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A clear understanding of a substance's identity and properties is the foundation of a robust

safety assessment.

Chemical Name: Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate[1]

CAS Number: 118399-28-3[1]

Molecular Formula: C₁₂H₁₃NO₄[1][2]

Molecular Weight: 235.24 g/mol [1][2]

IUPAC Name: benzyl N-[(3R)-5-oxooxolan-3-yl]carbamate[1]

Table 1: Physicochemical Properties of Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate

Property Value Source(s)

Physical State Solid, Off-White [3]

Melting Point 105.0 to 109.0 °C [3]

Boiling Point 466.1±44.0 °C (Predicted) [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, Methanol

[3]

Storage Temperature 2-8°C [3]

Section 2: GHS Hazard Identification and
Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. For Benzyl (R)-5-
oxotetrahydrofuran-3-ylcarbamate, the classification points to irritant properties. However, it

is crucial to note that some suppliers' safety data sheets (SDS) inconclusively state "no data

available" for hazard classification, underscoring the need for a conservative approach to

handling.[4]
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Table 2: GHS Hazard Classification for CAS 118399-28-3

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation[1]

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation[1]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory

Tract Irritation)

H335: May

cause respiratory

irritation[1]

The identified hazards—skin, eye, and respiratory irritation—are common for many organic

compounds in powder form. The causality is rooted in the chemical's ability to interact with and

disrupt biological tissues upon direct contact. The fine particulate nature of the solid can also

lead to mechanical irritation of the respiratory tract.
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CAS 118399-28-3

Identified GHS Hazards

Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate

H315: Skin Irritation on contact

H319: Eye Irritation on contact

H335: Respiratory Irritation
 if inhaled

Handling CAS 118399-28-3

Work in Chemical Fume Hood

Wear Safety Goggles

Wear Nitrile Gloves

Wear Lab Coat

Proceed with Experiment
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Storage and Stability
Storage Conditions: Store in a cool, dry, and well-ventilated place. Keep the container tightly

closed to prevent moisture ingress and contamination. [4]Recommended storage is at 2-8°C.

[3]* Chemical Stability: The substance is stable under recommended storage conditions. [4]*

Incompatibilities: Avoid contact with strong oxidizing agents.

Accidental Release and First-Aid Measures
Rapid and appropriate response is crucial to mitigate exposure.

Protocol: Accidental Release

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further dust dispersal. Avoid breathing dust. [4]4. Clean-up: Carefully

sweep up the solid material and place it into a suitable, labeled container for disposal. Do not

use methods that generate dust (e.g., dry sweeping with a coarse brush).

Decontaminate: Clean the spill area thoroughly.

Protocol: First-Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[4]* If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

Consult a physician. [4]* In Case of Skin Contact: Wash off with soap and plenty of water.

Consult a physician. [4]* In Case of Eye Contact: Rinse thoroughly with plenty of water for at

least 15 minutes and consult a physician. [4]* If Swallowed: Never give anything by mouth to

an unconscious person. Rinse mouth with water. Consult a physician. [4]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. [4]* Protective Equipment: Wear a self-contained breathing apparatus for

firefighting if necessary. [4]

Conclusion: A Framework for Responsible Research
Benzyl (R)-5-oxotetrahydrofuran-3-ylcarbamate (CAS 118399-28-3) is a chemical

intermediate with a defined, albeit incomplete, hazard profile. The available data consistently

points to its potential as a skin, eye, and respiratory irritant. The most significant finding for any

researcher is the profound lack of comprehensive toxicological data. This necessitates a

conservative and cautious approach, treating the compound as potentially hazardous beyond

its known irritant effects.

By adhering to the detailed engineering controls, personal protective equipment protocols, and

emergency procedures outlined in this guide, researchers can significantly mitigate the risks

associated with handling this compound. The principles of informed caution and proactive

safety are the cornerstones of responsible scientific discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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